Cas no 812675-83-5 (2-methyl-1H-Imidazole-5-acetic acid ethyl ester)
812675-83-5 structure
Product Name:2-methyl-1H-Imidazole-5-acetic acid ethyl ester
CAS No:812675-83-5
MF:C8H12N2O2
MW:168.193081855774
CID:1118170
PubChem ID:1519339
Update Time:2025-04-20
2-methyl-1H-Imidazole-5-acetic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1H-Imidazole-5-acetic acid ethyl ester
- Ethyl (2-methyl-1H-imidazol-5-yl)acetate
- ethyl 2-(2-Methyl-1H-iMidazol-4-yl)acetate
- AKOS006294586
- 812675-83-5
- ethyl 2-(2-methyl-1H-imidazol-5-yl)acetate
- SCHEMBL8212933
-
- Inchi: 1S/C8H12N2O2/c1-3-12-8(11)4-7-5-9-6(2)10-7/h5H,3-4H2,1-2H3,(H,9,10)
- InChI Key: SRXRKZCVUUMQEV-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CN=C(C)N1)=O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55Ų
2-methyl-1H-Imidazole-5-acetic acid ethyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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3. Diterpenoids
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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